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Compound of Interest

Compound Name: 4-Bromocyclohexanone

Cat. No.: B110694 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive health and safety information for the handling of 4-
Bromocyclohexanone (CAS No. 22460-52-2). The following sections detail the known

hazards, exposure controls, and emergency procedures to ensure the safe utilization of this

compound in a laboratory setting.

Hazard Identification and Classification
4-Bromocyclohexanone is classified as a hazardous substance according to the Globally

Harmonized System of Classification and Labelling of Chemicals (GHS). The primary hazards

associated with this chemical are related to its irritant properties and potential for causing

allergic reactions.

Table 1: GHS Hazard Classification
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Hazard Class Category

Skin Corrosion/Irritation 2

Serious Eye Damage/Eye Irritation 2A

Respiratory or Skin Sensitization 1

Specific Target Organ Toxicity (Single

Exposure); Respiratory Tract Irritation
3

Acute Toxicity, Oral 4

Table 2: Hazard Statements and Precautionary Statements
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Code Statement

Hazard Statements

H302 Harmful if swallowed.[1]

H315 Causes skin irritation.[1][2]

H317 May cause an allergic skin reaction.[2]

H319 Causes serious eye irritation.[1][2]

H335 May cause respiratory irritation.[1][2]

Precautionary Statements

P261
Avoid breathing

dust/fume/gas/mist/vapours/spray.[1]

P264 Wash skin thoroughly after handling.

P270
Do not eat, drink or smoke when using this

product.

P271 Use only outdoors or in a well-ventilated area.

P272
Contaminated work clothing should not be

allowed out of the workplace.

P280
Wear protective gloves/protective clothing/eye

protection/face protection.[1]

P301+P312
IF SWALLOWED: Call a POISON

CENTER/doctor if you feel unwell.

P302+P352
IF ON SKIN: Wash with plenty of soap and

water.[1]

P304+P340
IF INHALED: Remove person to fresh air and

keep comfortable for breathing.

P305+P351+P338

IF IN EYES: Rinse cautiously with water for

several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.[1]
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P333+P313
If skin irritation or rash occurs: Get medical

advice/attention.

P337+P313
If eye irritation persists: Get medical

advice/attention.

P362+P364
Take off contaminated clothing and wash it

before reuse.

P403+P233
Store in a well-ventilated place. Keep container

tightly closed.

P405 Store locked up.

P501
Dispose of contents/container to an approved

waste disposal plant.

Physical and Chemical Properties
A summary of the key physical and chemical properties of 4-Bromocyclohexanone is

provided below.

Table 3: Physical and Chemical Properties

Property Value

Molecular Formula C₆H₉BrO

Molecular Weight 177.04 g/mol

Appearance Colorless to light yellow liquid

Boiling Point 95-100 °C (5 Torr)

Solubility Slightly soluble in water (7.3 g/L at 25 °C)[3]

Experimental Protocols: Safe Handling and
Emergency Procedures

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 10 Tech Support

https://www.benchchem.com/product/b110694?utm_src=pdf-body
https://www.guidechem.com/encyclopedia/4-bromocyclohexanone-dic1564483.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b110694?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


While specific experimental protocols for the toxicological testing of 4-Bromocyclohexanone
are not readily available in the public domain, the following represents a standard safe handling

workflow for this and similarly hazardous chemicals.

General Handling Protocol
Objective: To outline the necessary steps for safely handling 4-Bromocyclohexanone in a

laboratory environment to minimize exposure risk.

Materials:

4-Bromocyclohexanone

Appropriate solvent(s)

Laboratory glassware

Fume hood

Personal Protective Equipment (PPE):

Nitrile or neoprene gloves

Chemical safety goggles

Face shield (recommended)

Lab coat

Chemical spill kit

Waste disposal containers

Procedure:

Preparation:

Ensure a calibrated and certified chemical fume hood is used for all manipulations.
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Don all required PPE before entering the designated handling area.

Ensure an emergency eyewash station and safety shower are readily accessible.

Prepare all necessary glassware and reagents within the fume hood.

Handling:

Dispense the required amount of 4-Bromocyclohexanone carefully, avoiding splashing or

aerosol generation.

Keep the container tightly closed when not in use.

Perform all reactions and manipulations within the fume hood.

Storage:

Store 4-Bromocyclohexanone in a cool, dry, and well-ventilated area, away from

incompatible materials.[2]

The storage container should be clearly labeled with the chemical name and all

appropriate GHS hazard pictograms.

Waste Disposal:

Dispose of all waste materials, including empty containers and contaminated PPE, in

accordance with local, state, and federal regulations for hazardous waste.

Decontamination:

Thoroughly clean all glassware and work surfaces after use.

Wash hands thoroughly with soap and water after handling the chemical.

Visualizations
GHS Hazard Communication Pathway
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The following diagram illustrates the logical flow from the inherent hazardous properties of 4-
Bromocyclohexanone to the communication of these hazards through the GHS framework.

Inherent Properties GHS Classification Process

Hazard Communication Elements

User-Facing Information

Toxicological & Physicochemical Properties Evaluation against GHS CriteriaData Input Hazard Class & Category Assignment
(e.g., Skin Irrit. 2, Eye Irrit. 2A)

Determination

Signal Word
('Warning')

GHS Pictogram
(e.g., Exclamation Mark)

Hazard Statements
(e.g., H315, H319)

Precautionary Statements
(e.g., P280, P302+P352)

Safety Data Sheet (SDS)

Product Label

Click to download full resolution via product page

Caption: GHS Hazard Communication Pathway for 4-Bromocyclohexanone.

Safe Handling Experimental Workflow
This diagram outlines the standard operating procedure for the safe handling of 4-
Bromocyclohexanone in a research setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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